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Introduction

Fenpyrazone is a third-generation 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibiting
herbicide developed for post-emergence control of a broad spectrum of annual grass and
broadleaf weeds in corn (Zea mays L.).[1][2] Its development marks a significant advancement
in weed management, particularly for controlling weeds resistant to other herbicide modes of
action, such as ALS inhibitors.[1] This technical guide provides an in-depth overview of the
foundational research on fenpyrazone, including its chemical properties, mechanism of action,
herbicidal efficacy, and available information on its synthesis and metabolic fate.

Chemical and Physical Properties

Fenpyrazone is a complex organic molecule with the IUPAC name [4-[2-chloro-4-
methylsulfonyl-3-(2,2,2-trifluoroethoxymethyl)benzoyl]-1-ethylpyrazol-5-yl] 1,3-
dimethylpyrazole-4-carboxylate.[3] Its key chemical and physical properties are summarized in
the table below.
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Property Value Source

[4-[2-chloro-4-methylsulfonyl-3-
(2,2,2-

IUPAC Name trifluoroethoxymethyl)benzoyl]-  PubChem
1-ethylpyrazol-5-yl] 1,3-

dimethylpyrazole-4-carboxylate

CAS Number 1992017-55-6 PubChem][3]
Molecular Formula C22H22CIF3N406S PubChem|[3]
Molecular Weight 562.9 g/mol PubChem][3]

CCN1C(=C(C=N1)C(=0)C2=C
(C(=C(C=C2)S(=0)

SMILES (=0)C)COCC(F) PubChem[3]
(F)F)CI)OC(=0)C3=CN(N=C3
c)C

NWBFHIJKEYFVND-
InChlKey PubChem][3]
UHFFFAOYSA-N

Mechanism of Action

Fenpyrazone's herbicidal activity stems from its inhibition of the 4-hydroxyphenylpyruvate
dioxygenase (HPPD) enzyme. This enzyme is a critical component in the biochemical pathway
responsible for the synthesis of plastoquinones and tocopherols in plants. Plastoquinones are
essential cofactors for phytoene desaturase, an enzyme involved in carotenoid biosynthesis.

By inhibiting HPPD, fenpyrazone disrupts the production of these vital compounds. The lack of
carotenoids leads to the photo-oxidation and degradation of chlorophyll, resulting in the
characteristic bleaching or whitening of the plant's meristematic tissues. This ultimately leads to
the cessation of growth and death of susceptible weeds.[1] The onset of symptoms, such as
chlorosis and bleaching, is typically observed within 2-3 days of application, with weed death
occurring within 5-7 days.[1]

Mechanism of action of fenpyrazone via HPPD inhibition.
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Herbicidal Efficacy and Crop Safety

Fenpyrazone is effective as a post-emergence herbicide in corn at a recommended dose rate

of 90-135 g a.i./ha.[1] Field experiments have demonstrated high efficacy in controlling a wide

range of weed species.

Table 1: Herbicidal Spectrum of Fenpyrazone

Weed Species

Common Name

Abutilon theophrasti

Velvetleaf

Amaranthus retroflexus

Redroot pigweed

Chenopodium album

Lamb's quarters

Digitaria sanguinalis Crabgrass
Echinochloa crus-galli Barnyardgrass
Eleusine indica Goosegrass

Setaria viridis

Green foxtail

Solanum nigrum

Black nightshade

Xanthium strumarium

Cocklebur

Source: KingAgroot[1]

Table 2: Quantitative Efficacy Data from Field Trials

Application Rate (g a.i.

Weed Biomass Reduction . )
Maize Yield Increase (%)

ha™) (%)

45 88.7-97.4 10.1 - 22.2
67.5 88.7-97.4 10.1-22.2
90 88.7 - 97.4 10.1-22.2
135 88.7-97.4 10.1 - 22.2
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Source: ResearchGate[2]

Fenpyrazone exhibits excellent safety in corn at the recommended application rates.[1] Studies
on rotational crops have also indicated good safety profiles for succeeding crops such as
winter wheat, garlic, and spinach, even at application rates three times the recommended
dose.[2]

Synthesis

Detailed, publicly available protocols for the synthesis of fenpyrazone are limited. However,
patent literature indicates that a key intermediate in its synthesis is 3-(4,5-dihydro-3-
isoxazolyl)-2-methyl-4-(methylsulfonyl)benzoic acid.[4] The synthesis likely involves the
acylation of a pyrazole derivative with a substituted benzoic acid chloride.

A plausible, high-level workflow for the synthesis of fenpyrazone.

Metabolic Fate
Metabolism in Plants

Specific studies detailing the metabolic pathway of fenpyrazone in maize are not readily
available in the public domain. However, the metabolism of other HPPD-inhibiting herbicides in
tolerant plants like corn is known to proceed through a three-phase detoxification process:

e Phase I: Transformation: The initial modification of the herbicide molecule, often involving
oxidation, reduction, or hydrolysis. For HPPD inhibitors, this can involve hydroxylation of the
aromatic ring, a reaction often catalyzed by cytochrome P450 monooxygenases.

e Phase II: Conjugation: The modified herbicide is then conjugated with endogenous
molecules such as sugars (e.g., glucose) or amino acids (e.g., glutathione). This increases
the water solubility of the molecule and reduces its phytotoxicity.

o Phase lll: Compartmentation: The conjugated metabolites are transported and sequestered
into cellular compartments, such as the vacuole, or incorporated into cell wall components,
effectively removing them from sites of action.

Degradation in Soil

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/346765617_Fenpyrazone_Effects_on_Succeeding_Crops_in_Annual_Double-Cropping_Areas_on_the_North_China_Plain
https://www.kingagroot.com/en/assets/pdf/Fenpyrazone.pdf
https://www.researchgate.net/publication/346765617_Fenpyrazone_Effects_on_Succeeding_Crops_in_Annual_Double-Cropping_Areas_on_the_North_China_Plain
https://patents.google.com/patent/WO2024088280A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The degradation of fenpyrazone in soil is expected to be influenced by factors such as soil
type, organic matter content, pH, temperature, and microbial activity. While specific degradation
pathways for fenpyrazone are not yet published, the general degradation of herbicides in soll
involves both microbial and chemical processes. These can include hydrolysis, oxidation, and
other transformations leading to the formation of various metabolites. Ultimately, the herbicide
molecule is broken down into simpler compounds.

Experimental Protocols

Detailed experimental protocols for foundational research on fenpyrazone are not widely
published. However, standard methodologies for herbicide research would be applicable.

Herbicidal Efficacy Evaluation

Objective: To determine the dose-response of various weed species to fenpyrazone.
Methodology:

o Plant Material: Grow target weed species from seed in pots containing a standardized soil
mix in a greenhouse or growth chamber.

» Herbicide Application: Apply fenpyrazone at a range of doses (e.g., 0, 45, 67.5, 90, 135, 180
g a.i. ha™?1) to plants at a specific growth stage (e.g., 3-4 leaf stage) using a laboratory track
sprayer.

o Experimental Design: Use a completely randomized design with multiple replications for
each treatment.

o Data Collection: At specified time points (e.g., 7, 14, and 21 days after treatment), visually
assess phytotoxicity on a scale of 0% (no effect) to 100% (plant death). Harvest the above-
ground biomass and determine the fresh and dry weights.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) and
calculate the GR50 (the dose required to cause a 50% reduction in plant growth).

Residue Analysis in Soil and Plant Tissues
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Objective: To quantify the concentration of fenpyrazone and its potential metabolites in soil and
plant samples.

Methodology:
o Sample Collection: Collect soil and plant samples from treated plots at various time intervals.

o Extraction: Extract fenpyrazone and its metabolites from the samples using an appropriate
solvent system (e.g., acetonitrile/water).

o Clean-up: Purify the extracts to remove interfering substances using techniques such as
solid-phase extraction (SPE).

e Analysis: Quantify the analytes using high-performance liquid chromatography coupled with
tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-
MS).

o Method Validation: Validate the analytical method for accuracy, precision, linearity, and limits
of detection (LOD) and quantification (LOQ).

A typical workflow for the analysis of fenpyrazone residues.

Toxicological Profile

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for fenpyrazone based on available data:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

A comprehensive toxicological data sheet for fenpyrazone is not yet widely available in the
public domain. Further studies are needed to fully characterize its acute and chronic toxicity, as
well as its potential environmental impact on non-target organisms.
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Conclusion

Fenpyrazone is a promising HPPD-inhibiting herbicide that offers effective post-emergence
control of a broad range of weeds in corn, including those resistant to other herbicide classes.
Its favorable crop safety profile, including for some rotational crops, makes it a valuable tool for
integrated weed management programs. While foundational research has established its
mechanism of action and herbicidal efficacy, further publicly available, in-depth studies on its
synthesis, metabolic pathways in plants and soil, and a comprehensive toxicological profile
would be beneficial for the scientific and regulatory communities. As with any herbicide,
responsible stewardship and adherence to label recommendations are crucial for its
sustainable use in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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